9-Benzhydryladenine 1-oxide
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Overview
Description
9-Benzhydryladenine 1-oxide, also known as BA-1-oxide, is a synthetic cytokinin that has been widely used in plant research due to its ability to promote cell division and differentiation. This compound has also been studied for its potential applications in human health and medicine.
Mechanism of Action
9-Benzhydryladenine 1-oxide acts as a cytokinin, a class of plant hormones that regulate cell division and differentiation. It promotes cell division by stimulating the synthesis of proteins and nucleic acids, and also regulates gene expression by activating specific transcription factors.
Biochemical and Physiological Effects:
This compound has been shown to affect various biochemical and physiological processes in plants, including photosynthesis, respiration, and ion transport. It also modulates the levels of other plant hormones, such as auxins and gibberellins, which play important roles in plant growth and development.
Advantages and Limitations for Lab Experiments
9-Benzhydryladenine 1-oxide has several advantages as a tool for plant research, including its high solubility in water and its stability over a wide pH range. However, its effects can vary depending on the plant species, tissue type, and concentration used. In addition, this compound can be expensive and may not be readily available in some regions.
Future Directions
There are several areas of research that could benefit from further investigation of 9-Benzhydryladenine 1-oxide. These include:
1. Development of new synthesis methods to improve the yield and purity of this compound.
2. Investigation of the molecular mechanisms underlying the effects of this compound on plant growth and development.
3. Evaluation of the potential applications of this compound in crop improvement and stress tolerance.
4. Study of the effects of this compound on plant-microbe interactions and soil ecology.
5. Exploration of the potential use of this compound in human health and medicine, such as in wound healing and tissue regeneration.
In conclusion, this compound is a synthetic cytokinin that has been extensively studied for its effects on plant growth and development. Its mechanism of action involves the regulation of cell division and differentiation, and it has been shown to affect various biochemical and physiological processes in plants. While this compound has several advantages as a tool for plant research, further investigation is needed to fully understand its potential applications in human health and medicine.
Synthesis Methods
9-Benzhydryladenine 1-oxide can be synthesized through several methods, including the reaction of benzhydrylamine with adenine and subsequent oxidation with hydrogen peroxide. Other methods involve the use of potassium permanganate or sodium hypochlorite as oxidizing agents.
Scientific Research Applications
9-Benzhydryladenine 1-oxide has been extensively studied for its effects on plant growth and development. It has been found to promote shoot and root growth, delay senescence, and enhance resistance to stress. In addition, this compound has been used in tissue culture and micropropagation of various plant species.
properties
CAS RN |
122365-35-9 |
---|---|
Molecular Formula |
C18H15N5O |
Molecular Weight |
317.3 g/mol |
IUPAC Name |
9-benzhydryl-1-hydroxypurin-6-imine |
InChI |
InChI=1S/C18H15N5O/c19-17-15-18(21-12-23(17)24)22(11-20-15)16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12,16,19,24H |
InChI Key |
KGXVSELUQPYRLW-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)N3C=NC4=C3N=CN(C4=N)O |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)N3C=NC4=C3N=CN(C4=N)O |
synonyms |
9-benzhydryl-1-hydroxy-purin-6-imine |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.